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Compound of Interest

Compound Name: MDL-801

CAS No.: 2275619-55-9

Cat. No.: B608948 Get Quote

Introduction
MDL-801 is a novel, potent, and cell-permeable allosteric activator of Sirtuin 6 (SIRT6), an

NAD+-dependent protein lysine deacetylase.[1][2][3] SIRT6 plays a crucial role in various

cellular processes, including DNA repair, metabolism, and inflammation. The allosteric

activation of SIRT6 by MDL-801 enhances its deacetylation activity, making it a valuable

pharmacological tool for investigating the therapeutic potential of SIRT6 activation in aging-

related diseases and cancer.[1] A related compound, MDL-800, has been shown to suppress

inflammation and promote angiogenesis, highlighting the therapeutic promise of this class of

SIRT6 activators.[4]

This application note provides a detailed, field-proven protocol for the preparation of MDL-801
stock solutions using dimethyl sulfoxide (DMSO). Adherence to this guide will ensure the

accurate and safe preparation of MDL-801 for use in various downstream biological assays.

Chemical and Physical Properties of MDL-801
A thorough understanding of the physicochemical properties of a compound is fundamental to

its proper handling and use in experimental settings. The key properties of MDL-801 are

summarized below.
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Property Value Source(s)

IUPAC Name

2-(N-(5-Bromo-4-fluoro-2-

methylphenyl)sulfamoyl)-5-

((3,5-

dichlorophenyl)sulfonamido)be

nzoic acid

[2][5][6]

CAS Number 2275619-55-9 [2][3][5][6]

Molecular Formula C₂₀H₁₄BrCl₂FN₂O₆S₂ [3][5][6]

Molecular Weight 612.26 g/mol [5][6]

Purity Typically ≥98% by HPLC [5][7]

Appearance Solid powder [6]

Solubility Soluble in DMSO [5][6][7]

Required Materials and Equipment
Materials:

MDL-801 solid powder (CAS 2275619-55-9)[5]

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO) (CAS 67-68-5)

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

Sterile, low-retention pipette tips

Equipment:

Calibrated analytical balance

Vortex mixer

Bath sonicator

Calibrated micropipettes
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Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Safety Precautions: A Self-Validating System of
Prudence
Ensuring laboratory safety is paramount. The following precautions establish a self-validating

system where awareness and proper handling are integral to the experimental process itself.

MDL-801: This compound should be considered hazardous until more toxicological

information is available.[8] It is intended for research use only and is not for human or

veterinary use.[6] Avoid inhalation, ingestion, and direct contact with skin and eyes.[8]

Dimethyl Sulfoxide (DMSO): DMSO is a combustible liquid.[9] Keep it away from heat,

sparks, and open flames.[10] A critical and often overlooked property of DMSO is its ability to

be rapidly absorbed through the skin, carrying dissolved substances with it.[11] Therefore,

when handling MDL-801 dissolved in DMSO, it is imperative to use appropriate gloves and

handle with extreme care to prevent systemic exposure to the active compound.[11]

Engineering Controls: All weighing and reconstitution steps should be performed in a well-

ventilated area or a chemical fume hood to minimize inhalation exposure.[12]

Protocol for Preparing a 10 mM MDL-801 Stock
Solution
This protocol details the preparation of a 10 mM stock solution, a common starting

concentration for many cellular assays. The principles described can be adapted for other

desired concentrations.

Part 1: Pre-calculation and Weighing
The foundation of an accurate stock solution is a precise calculation and measurement of the

compound.

Calculate the required mass: Use the following formula to determine the mass of MDL-801
needed.
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Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight (

g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM × 1 mL × 612.26 g/mol = 6.12 mg

Weigh the MDL-801 powder:

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 6.12 mg) of MDL-801 directly into the tube.

Expertise & Experience Note: Weighing the compound directly into the final tube

minimizes material loss that can occur during transfer.

Part 2: Dissolution in DMSO
Proper dissolution is critical for ensuring a homogenous stock solution.

Add DMSO:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the MDL-801 powder. For our example, add 1.0 mL of

DMSO.

Expertise & Experience Note: Using anhydrous (dry) DMSO is crucial as water can affect

the solubility of many organic compounds and the stability of the stock solution over time.

[6]

Facilitate Dissolution:

Tightly cap the tube and vortex vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes.

[13] Intermittent vortexing during sonication can aid the process.
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Gentle warming of the tube to 37°C for a few minutes can also be used to facilitate

dissolution if necessary.[13]

Visually inspect the solution against a light source to ensure that no solid particulates

remain. The final solution should be clear.

Workflow Visualization
The following diagram illustrates the streamlined workflow for preparing the MDL-801 stock

solution.
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Preparation

Dissolution

Storage

1. Calculate Mass
(e.g., 6.12 mg for 1 mL of 10 mM)

2. Weigh MDL-801
into a sterile tube

3. Add Anhydrous DMSO
(e.g., 1.0 mL)

4. Vortex Vigorously
(1-2 minutes)

5. Check for Complete
Dissolution

Optional: Sonicate/Warm
(If needed)

Not Dissolved

6. Aliquot into
working volumes

Dissolved

7. Store at -20°C or -80°C
(Protect from light)

Click to download full resolution via product page

Caption: Workflow for preparing MDL-801 stock solution in DMSO.
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Storage and Handling of Stock Solution
The long-term integrity of your stock solution is as important as its initial preparation.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 µL) in sterile microcentrifuge tubes.

Storage Temperature: Store the aliquots in a dark, dry environment at -20°C for long-term

storage (months to years).[6] For very long-term storage, -80°C is preferable.

Short-Term Storage: For daily or weekly use, an aliquot can be stored at 4°C for a few days,

but this is generally not recommended for extended periods.[6]

Summary Data Table
Parameter Recommendation Rationale

Solvent Anhydrous DMSO
Maximizes solubility and

stability.

Recommended Stock Conc. 1-10 mM

Provides a convenient

concentration for further

dilution into working solutions.

Dissolution Aid
Vortexing, sonication, gentle

warming (37°C)

Ensures complete and

homogenous dissolution of the

compound.[13]

Short-Term Storage 4°C (days to weeks)
For immediate use, but

minimizes shelf-life.[6]

Long-Term Storage
-20°C or -80°C (months to

years)

Preserves compound integrity

by minimizing degradation.[5]

[6]

Handling
Aliquot to avoid freeze-thaw

cycles

Prevents degradation

associated with repeated

temperature changes.
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Conclusion
This application note provides a comprehensive and scientifically grounded protocol for the

preparation of MDL-801 stock solutions in DMSO. By integrating procedural steps with expert

rationale and rigorous safety standards, researchers can confidently prepare accurate and

stable stock solutions, ensuring the reliability and reproducibility of their experimental results in

the investigation of SIRT6 biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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